![molecular formula C6H5BrN2O3S B1389046 (2-Amino-5-bromothiazol-4-yl)oxoacetic acid methyl ester CAS No. 914349-73-8](/img/structure/B1389046.png)
(2-Amino-5-bromothiazol-4-yl)oxoacetic acid methyl ester
Overview
Description
Mechanism of Action
Target of Action
It is known that 2-aminothiazole derivatives, which this compound is a part of, have shown potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines . These include breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate cancer cells .
Mode of Action
These include acting as DNA intercalating agents, apoptotic/angiogenesis and cytotoxic agents, and inhibitors of multiple enzyme targets such as EGFR/VGFER kinase .
Biochemical Pathways
2-aminothiazole derivatives are known to impact a broad spectrum of biochemical pathways due to their wide-ranging pharmacological activities .
Result of Action
Given its structural similarity to other 2-aminothiazole derivatives, it is likely to exhibit anticancer properties .
Advantages and Limitations for Lab Experiments
The use of (2-Amino-5-bromothiazol-4-yl)oxoacetic acid methyl ester in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound is its availability and ease of synthesis. This compound can be synthesized from readily available starting materials, and the synthesis process is relatively simple and can be completed in a short amount of time. Additionally, this compound is relatively stable and can be stored for extended periods of time without significant degradation.
However, there are also some limitations to using this compound in laboratory experiments. One of the main limitations is that the exact mechanism of action of the compound is not fully understood. Additionally, the compound is relatively expensive and can be difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for research involving (2-Amino-5-bromothiazol-4-yl)oxoacetic acid methyl ester. One of the main areas of research is the development of new drugs and therapies based on the compound. Additionally, further research into the biochemical and physiological effects of this compound could lead to a better understanding of the compound and its potential applications. Finally, further research into the mechanism of action of this compound could lead to the development of new and improved inhibitors of the enzyme cytochrome P450.
Scientific Research Applications
(2-Amino-5-bromothiazol-4-yl)oxoacetic acid methyl ester has a wide range of applications in scientific research and laboratory experiments. It is used in biochemical and physiological studies, as well as in the development of new drugs and therapies. It has been used to study the effects of oxidative stress on cells, as well as the effects of various drugs on the body. It has also been used to study the mechanisms of action of various enzymes and proteins, as well as to investigate the effects of various environmental factors on human health.
Safety and Hazards
Properties
IUPAC Name |
methyl 2-(2-amino-5-bromo-1,3-thiazol-4-yl)-2-oxoacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O3S/c1-12-5(11)3(10)2-4(7)13-6(8)9-2/h1H3,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVRWHXFNQUHDPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=O)C1=C(SC(=N1)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00661731 | |
Record name | Methyl (2-amino-5-bromo-1,3-thiazol-4-yl)(oxo)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00661731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
914349-73-8 | |
Record name | Methyl (2-amino-5-bromo-1,3-thiazol-4-yl)(oxo)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00661731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.